Cas no 2034595-28-1 (N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]thiophene-2-sulfonamide)

• Product Name: N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]thiophene-2-sulfonamide
• CAS No: 2034595-28-1
• MF: C₁₄H₁₅NO₃S₂
• MW: 309.403801202774
• CID: 5355547
• Update Time: 2025-05-23

N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)thiophene-2-sulfonamide
• N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]thiophene-2-sulfonamide
• N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]thiophene-2-sulfonamide

• Inchi： 1S/C14H15NO3S2/c16-14(8-11-4-1-2-5-12(11)9-14)10-15-20(17,18)13-6-3-7-19-13/h1-7,15-16H,8-10H2
• InChI Key： BWEMFWOJIHKNAZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NCC1(CC2C=CC=CC=2C1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 432
• XLogP3: 2.1
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]thiophene-2-sulfonamide

N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]thiophene-2-sulfonamide (CAS No. 2034595-28-1): An Emerging Compound in Medicinal Chemistry

N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]thiophene-2-sulfonamide (CAS No. 2034595-28-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]thiophene-2-sulfonamide is characterized by a thiophene ring linked to a sulfonamide group, with a 2-hydroxy-2,3-dihydroindenyl moiety attached to the methyl group. This intricate structure confers the compound with specific interactions and binding affinities that are crucial for its biological activities.

Recent studies have highlighted the potential of N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]thiophene-2-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Furthermore, N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]thiophene-2-sulfonamide has shown promising antimicrobial activity against a range of bacterial strains. A study conducted by a team at the University of California found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The antimicrobial properties are attributed to its ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways.

In addition to its anti-inflammatory and antimicrobial properties, N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]thiophene-2-sulfonamide has also been investigated for its potential as an anticancer agent. Research published in Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The compound's ability to inhibit angiogenesis and metastasis further enhances its anticancer potential.

The pharmacokinetic properties of N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]thiophene-2-sulfonamide have also been studied extensively. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further research is needed to optimize its pharmacokinetic profile and reduce potential side effects.

Toxicological studies have shown that N-[(2-hydroxy-2,3-dihydro-1H-inden-2-y l)methyl]thiophene - 2 - sulfonamide is generally well-tolerated at therapeutic doses. However, as with any new compound, comprehensive safety evaluations are essential before advancing to clinical trials. Current preclinical data suggest that this compound has a favorable safety margin and does not exhibit significant toxicity at effective concentrations.

In conclusion, N - [ ( 2 - hydroxy - 2 , 3 - dihydro - 1 H - inden - 2 - yl ) methyl ] thiophene - 2 - sulfonamide (CAS No. 2034595 - 28 - 1) represents a promising candidate for further development in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery and development. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in clinical settings.